Cas no 1806840-27-6 (3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine
• CAS No: 1806840-27-6
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4852258
• Update Time: 2025-05-20

3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H7ClF2N2/c1-3-4(7(9)10)2-12-6(8)5(3)11/h2,7H,11H2,1H3
• InChI Key： HKUBVYJQLDXHCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine

3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine (CAS No. 1806840-27-6): A Comprehensive Overview

3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine (CAS No. 1806840-27-6) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a chloro substituent, a difluoromethyl group, and a methyl group, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2-chloro-5-(difluoromethyl)-4-methylpyridine with ammonia or an ammonia equivalent. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired amino derivative. The difluoromethyl group, in particular, plays a crucial role in enhancing the compound's stability and reactivity, making it an attractive target for further chemical modifications.

In terms of its physical and chemical properties, 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are well-documented in the literature, providing essential data for its handling and storage. The compound's spectral properties, including its UV/Vis absorption and NMR spectra, have also been thoroughly characterized, facilitating its identification and purity assessment.

The biological activity of 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine has been the subject of numerous studies. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza virus and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key enzymatic processes.

In addition to its antiviral properties, 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine has demonstrated promising anticancer activity. Preclinical studies have indicated that it can selectively target cancer cells while sparing normal cells, making it a potential candidate for cancer therapy. The compound's ability to induce apoptosis in cancer cells through the modulation of specific signaling pathways has been extensively investigated.

The pharmacokinetic profile of 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine has also been studied in detail. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity further enhance its suitability for drug development.

In the context of drug discovery and development, 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine has been used as a starting point for the synthesis of more complex derivatives with enhanced biological activity. For example, researchers have explored the introduction of additional functional groups or modifications to the pyridine ring to improve the compound's potency and selectivity. These efforts have led to the identification of several promising lead compounds that are currently undergoing further evaluation in preclinical studies.

The environmental impact of 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine is another important consideration in its development as a pharmaceutical agent. Studies have shown that the compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, ongoing research is being conducted to ensure that any potential environmental concerns are addressed proactively.

In conclusion, 3-Amino-2-chloro-5-(difluoromethyl)-4-methylpyridine (CAS No. 1806840-27-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing some of the most pressing health challenges facing society today.